![molecular formula C15H18N4O2S B2751899 2-Cyclopropyl-4-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-6-methylsulfanylpyrimidine-5-carboxamide CAS No. 1436197-16-8](/img/structure/B2751899.png)
2-Cyclopropyl-4-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-6-methylsulfanylpyrimidine-5-carboxamide
Description
2-Cyclopropyl-4-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-6-methylsulfanylpyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C15H18N4O2S and its molecular weight is 318.4. The purity is usually 95%.
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Scientific Research Applications
Pyrimidine Derivatives in Anticancer and Anti-Inflammatory Research
Synthesis and Biological Evaluation : Novel pyrimidine derivatives have been synthesized and evaluated for their potential as anticancer and anti-inflammatory agents. These compounds, including pyrazolopyrimidines and other related structures, show promise in medicinal chemistry for targeting various diseases due to their specific biological activities. The structural manipulation of the pyrimidine core has been a focus to enhance these properties (Rahmouni et al., 2016), (Nofal et al., 2011).
Antimicrobial Applications
New Pyrimidine Derivatives : Research on pyrimidine and its derivatives has also expanded into antimicrobial applications. These studies have synthesized new compounds showing efficacy against a range of microbial pathogens, indicating the potential of pyrimidine-based molecules in developing new antibiotics (Bakhite et al., 2004), (Holý et al., 2002).
Heterocyclic Chemistry and Drug Discovery
Heterocyclic Synthesis : The synthesis of heterocyclic compounds, including those with oxazoline and sulfanyl groups, plays a crucial role in drug discovery. These compounds exhibit a range of biological activities, making them valuable in developing new therapeutics for various diseases. The research into these areas underscores the importance of heterocyclic chemistry in medicinal chemistry (Clerici et al., 1999), (Bacchi et al., 2005).
Properties
IUPAC Name |
2-cyclopropyl-4-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-6-methylsulfanylpyrimidine-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O2S/c1-8-6-11(19-21-8)7-16-14(20)12-9(2)17-13(10-4-5-10)18-15(12)22-3/h6,10H,4-5,7H2,1-3H3,(H,16,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMOLQKUZSKGYHB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)CNC(=O)C2=C(N=C(N=C2SC)C3CC3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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